Cas no 1805894-79-4 (2-Ethoxy-5-formylphenylhydrazine)

• Product Name: 2-Ethoxy-5-formylphenylhydrazine
• CAS No: 1805894-79-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4797922
• Update Time: 2025-05-27

2-Ethoxy-5-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-formylphenylhydrazine

• Inchi： 1S/C9H12N2O2/c1-2-13-9-4-3-7(6-12)5-8(9)11-10/h3-6,11H,2,10H2,1H3
• InChI Key： KSFSBOQOOQHXJC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C=O)=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: 1
• Topological Polar Surface Area: 64.4

Additional information on 2-Ethoxy-5-formylphenylhydrazine

Recent Advances in the Application of 2-Ethoxy-5-formylphenylhydrazine (CAS: 1805894-79-4) in Chemical Biology and Pharmaceutical Research

2-Ethoxy-5-formylphenylhydrazine (CAS: 1805894-79-4) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in the construction of hydrazone-based scaffolds, which are pivotal in drug discovery due to their versatility and ability to interact with diverse biological targets. This research brief consolidates the latest findings on the applications, synthetic methodologies, and pharmacological potential of this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Ethoxy-5-formylphenylhydrazine as a precursor for the synthesis of potent kinase inhibitors. The researchers utilized its formyl group for Schiff base formation with primary amines, yielding compounds with nanomolar inhibitory activity against tyrosine kinases implicated in cancer. The hydrazine moiety further enabled cyclization reactions to form pyrazole derivatives, expanding the structural diversity of the library.

In the realm of chemical biology, this compound has been employed as a versatile linker for bioconjugation. A recent ACS Chemical Biology paper (2024) detailed its application in creating pH-sensitive drug conjugates, where the hydrazone bond formed between 2-Ethoxy-5-formylphenylhydrazine and ketone-containing drugs demonstrated selective cleavage in acidic tumor microenvironments. This property significantly enhanced the tumor-specific delivery of chemotherapeutic agents while reducing systemic toxicity.

The synthetic accessibility of 2-Ethoxy-5-formylphenylhydrazine has been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development (2023) reported a solvent-free condensation of 2-ethoxy-5-hydroxybenzaldehyde with hydrazine hydrate, achieving 85% yield with minimal waste generation. This development addresses previous challenges in large-scale production while maintaining the compound's high purity required for pharmaceutical applications.

Pharmacological evaluations have revealed unexpected benefits of derivatives containing this scaffold. A 2024 study in European Journal of Medicinal Chemistry identified 2-Ethoxy-5-formylphenylhydrazine-based compounds as dual inhibitors of COX-2 and 5-LOX enzymes, presenting a new class of anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs. Molecular docking studies attributed this activity to the optimal positioning of the ethoxy group in the enzyme active sites.

Ongoing clinical trials (Phase I/II) are investigating a 2-Ethoxy-5-formylphenylhydrazine-derived proteolysis targeting chimera (PROTAC) for the treatment of hormone-refractory prostate cancer. Preliminary results presented at the 2024 American Association for Cancer Research meeting showed promising degradation of androgen receptor variants resistant to current therapies, with favorable pharmacokinetic profiles observed in animal models.

Future research directions include exploring the compound's potential in targeted protein degradation beyond PROTACs, such as molecular glues, and its application in the development of covalent inhibitors through reaction of the formyl group with cysteine residues. The unique combination of reactivity and stability offered by 2-Ethoxy-5-formylphenylhydrazine continues to make it a valuable building block in medicinal chemistry and chemical biology research.